2-(Azetidin-3-yl)-1-methylbenzimidazole;dihydrochloride
Overview
Description
The compound “2-(Azetidin-3-yl)-1H-imidazole hydrochloride” is a solid substance . It’s part of a collection of unique chemicals provided by Sigma-Aldrich to early discovery researchers .
Synthesis Analysis
Azetidine derivatives can be synthesized through various methods. For instance, the starting (N-Boc-azetidin-3-ylidene)acetate can be obtained from (N-Boc)azetidin-3-one by the DBU-catalysed Horner–Wadsworth–Emmons reaction, followed by aza-Michael addition with NH-heterocycles .
Molecular Structure Analysis
The molecular structure of related compounds can be confirmed via 1H-, 13C-, 15N-, and 19F-NMR spectroscopy, as well as HRMS investigations .
Chemical Reactions Analysis
Azetidine derivatives can undergo various chemical reactions. For example, the Suzuki–Miyaura cross-coupling can be used for the synthesis and diversification of novel heterocyclic amino acid derivatives .
Physical And Chemical Properties Analysis
The physical and chemical properties of a related compound, “3-(azetidin-3-yl)pyrrolidine-2,5-dione hydrochloride”, include a molecular weight of 190.63 g/mol .
Scientific Research Applications
Pharmaceutical Development
Compounds with azetidine rings are important pharmacophores in pharmaceutical development, suggesting potential medicinal applications for similar compounds .
Synthesis of Heterocyclic Amino Acid Derivatives
There is research focused on synthesizing new heterocyclic amino acid derivatives containing azetidine rings, which could have various biochemical applications .
Therapeutic Potential
Imidazole-containing compounds, which are structurally related, have been evaluated for antimicrobial activity against various bacteria, indicating possible therapeutic uses .
Medicinal Applications Beyond Antibacterial Agents
β-Lactam derivatives, which include azetidine moieties, have numerous medicinal applications beyond serving as antibacterial agents, such as cholesterol absorption inhibitors and antiviral agents .
Mechanism of Action
Target of Action
Compounds with azetidine moiety have been reported to exhibit a variety of biological activities .
Mode of Action
It’s worth noting that azetidine derivatives are known to interact with their targets in a variety of ways, depending on the specific functional groups present in the molecule .
Biochemical Pathways
Azetidine derivatives have been reported to influence a range of biochemical pathways, depending on their specific chemical structure .
Pharmacokinetics
The pharmacokinetic properties of azetidine derivatives have been studied in the context of prodrug esters for the development of oral carbapenem .
Result of Action
Azetidine derivatives have been reported to exhibit a variety of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects .
Action Environment
It’s worth noting that the efficacy and stability of azetidine derivatives can be influenced by factors such as ph, temperature, and the presence of other substances .
Safety and Hazards
Future Directions
The azetidine ring has been identified as a conformationally restricted component of important pharmacological molecules . Therefore, the study and development of azetidine derivatives, including “2-(Azetidin-3-yl)-1-methylbenzimidazole;dihydrochloride”, could be a promising area of research in the future.
properties
IUPAC Name |
2-(azetidin-3-yl)-1-methylbenzimidazole;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13N3.2ClH/c1-14-10-5-3-2-4-9(10)13-11(14)8-6-12-7-8;;/h2-5,8,12H,6-7H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LSMJORPYFDZKRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2N=C1C3CNC3.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Azetidin-3-yl)-1-methylbenzimidazole;dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 3-{[4-(2,4-dimethylphenyl)piperazin-1-yl]sulfonyl}-4-phenylthiophene-2-carboxylate](/img/structure/B2999826.png)
![2-(2,2-Dimethyl-[1,3]dioxolan-4-ylmethoxy)-isoindole-1,3-dione](/img/structure/B2999828.png)
![2,4,6-Trimethyl-1-[3-(trifluoromethyl)phenyl]-pyridinium perchlorate](/img/structure/B2999841.png)
![N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(6-methyl-2-oxo-1H-pyrimidin-4-yl)sulfanyl]acetamide](/img/structure/B2999844.png)
![1-[1-(5-Chloropyrimidin-2-yl)piperidin-4-yl]pyrrolidin-3-ol](/img/structure/B2999845.png)
![N-(2-chlorophenyl)-2-[[3-(3-methoxyphenyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide](/img/structure/B2999847.png)
![[2-(Aminomethyl)-3-methylpiperidin-1-yl]-(6-chloropyridin-2-yl)methanone;hydrochloride](/img/structure/B2999849.png)